N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-5-methylbenzenesulfonamide

• IUPAC Name: N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-methoxy-5-methylbenzenesulfonamide
• InChI: InChI=1S/C19H22N2O4S/c1-4-21-16-8-7-15(12-14(16)6-10-19(21)22)20-26(23,24)18-11-13(2)5-9-17(18)25-3/h5,7-9,11-12,20H,4,6,10H2,1-3H3
• InChI Key: NIIQMYLTISUNKT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)C3=C(C=CC(=C3)C)OC
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-5-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C19H22N2O4S and its molecular weight is 374.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Spectroscopic Properties

• The synthesis and preliminary spectroscopic study of analogues related to this compound have been detailed, highlighting their potential as specific fluorophores for Zn(II). These compounds, upon interaction with Zn(II), exhibit a bathochromic shift in their ultraviolet/visible spectra, indicating their utility in biochemical assays involving zinc (Kimber et al., 2003).
• Another study focused on the synthesis of novel 4-{[(8-hydroxyquinolin-5-yl)methyl]amino}benzenesulfonamide and its oxinates, demonstrating significant antimicrobial activities. This indicates the potential application of these compounds in developing new antimicrobial agents (Vanparia et al., 2010).

Biochemical Applications

• Isoquinolinesulfonamides, which share a structural similarity with the compound , have been identified as novel and potent inhibitors of cyclic nucleotide-dependent protein kinases and protein kinase C. This suggests their potential application in pharmacological research and drug development (Hidaka et al., 1984).
• Rhodium-catalyzed reactions involving compounds structurally related to N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-5-methylbenzenesulfonamide have been utilized in the synthesis of benzonitrile derivatives, highlighting their role in organic synthesis and the potential for the creation of complex organic molecules (Chaitanya et al., 2013).

Antimicrobial and Antifungal Screening

• Synthesis and in-vitro antimicrobial and in-silico ADMET analysis of N-(8-hydroxyquinolin-5-yl)-4-methylbenzenesulfonamide and its metal complexes have shown enhanced antimicrobial activity upon metal complexation, indicating their potential in developing new antimicrobial strategies (Kharwar et al., 2021).